![molecular formula C19H26N4O3 B7532737 N-[(1-benzylpiperidin-4-yl)methyl]-3-(2,5-dioxoimidazolidin-4-yl)propanamide](/img/structure/B7532737.png)
N-[(1-benzylpiperidin-4-yl)methyl]-3-(2,5-dioxoimidazolidin-4-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(1-benzylpiperidin-4-yl)methyl]-3-(2,5-dioxoimidazolidin-4-yl)propanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BZPMP and has been found to have a variety of effects on biochemical and physiological processes in the body. In
Mechanism of Action
The mechanism of action of BZPMP involves its interaction with dopamine receptors in the brain. The compound has been found to have a high affinity for both D1 and D2 dopamine receptors, which suggests that it may have a broad range of effects on the central nervous system. BZPMP has also been shown to have a modulatory effect on the release of dopamine in the brain, which may contribute to its potential therapeutic applications.
Biochemical and Physiological Effects:
BZPMP has been found to have a variety of biochemical and physiological effects on the body. The compound has been shown to increase the release of dopamine in the brain, which may contribute to its potential therapeutic applications. BZPMP has also been found to have an inhibitory effect on the reuptake of dopamine, which may further enhance its effects on the central nervous system. Additionally, BZPMP has been shown to have an analgesic effect, which suggests that it may be useful in the treatment of pain.
Advantages and Limitations for Lab Experiments
One of the advantages of using BZPMP in lab experiments is that it has a high affinity for dopamine receptors in the brain, which makes it a useful tool for studying the central nervous system. Additionally, BZPMP has been found to have a variety of effects on biochemical and physiological processes in the body, which makes it a versatile compound for scientific research. However, one of the limitations of using BZPMP in lab experiments is that it is a relatively new compound, which means that its effects on the body are not yet fully understood.
Future Directions
There are many potential future directions for research on BZPMP. One area of research that holds promise is the study of the compound's effects on neurological disorders such as Parkinson's disease and schizophrenia. Additionally, further research is needed to fully understand the compound's mechanism of action and its effects on biochemical and physiological processes in the body. Finally, the development of new and more efficient synthesis methods for BZPMP may open up new avenues for research and potential therapeutic applications.
Synthesis Methods
The synthesis of BZPMP involves a multi-step process that begins with the reaction of 1-benzylpiperidine with methyl 3-bromo-2,5-dioxoimidazolidine-4-carboxylate. This reaction produces the intermediate compound, N-[(1-benzylpiperidin-4-yl)methyl]-3-bromo-2,5-dioxoimidazolidin-4-yl)propanamide. The intermediate compound is then reacted with sodium azide and copper (I) iodide to produce the final product, N-[(1-benzylpiperidin-4-yl)methyl]-3-(2,5-dioxoimidazolidin-4-yl)propanamide.
Scientific Research Applications
BZPMP has been found to have a variety of potential applications in scientific research. One of the most promising areas of research involves the study of the compound's effects on the central nervous system. BZPMP has been shown to have a high affinity for dopamine receptors in the brain, which suggests that it may be useful in the treatment of neurological disorders such as Parkinson's disease and schizophrenia.
Properties
IUPAC Name |
N-[(1-benzylpiperidin-4-yl)methyl]-3-(2,5-dioxoimidazolidin-4-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N4O3/c24-17(7-6-16-18(25)22-19(26)21-16)20-12-14-8-10-23(11-9-14)13-15-4-2-1-3-5-15/h1-5,14,16H,6-13H2,(H,20,24)(H2,21,22,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDXYIRAOKKGTFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)CCC2C(=O)NC(=O)N2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.